molecular formula C13H8FNOS B8344487 2-(4-Fluorophenyl)-6-hydroxybenzothiazole

2-(4-Fluorophenyl)-6-hydroxybenzothiazole

Cat. No.: B8344487
M. Wt: 245.27 g/mol
InChI Key: AMGGIBWEIGCKRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Fluorophenyl)-6-hydroxybenzothiazole is a useful research compound. Its molecular formula is C13H8FNOS and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H8FNOS

Molecular Weight

245.27 g/mol

IUPAC Name

2-(4-fluorophenyl)-1,3-benzothiazol-6-ol

InChI

InChI=1S/C13H8FNOS/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(16)7-12(11)17-13/h1-7,16H

InChI Key

AMGGIBWEIGCKRZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=NC3=C(S2)C=C(C=C3)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The procedure set out in Example 7 is repeated using 2-amino-5-methoxybenzenethiol and 4-fluorobenzoyl chloride. The reaction yields a mixture of the title compound and 2-(4-fluorophenyl)-6-methoxybenzothiazole. The mixture is treated with excess boiling 48 percent HBr for one hour to convert the latter product to the title compound. The solution is filtered and the precipitate is recrystallized from ethanol and water. The overall yield is 80.3 percent based on the initial amount of benzenethiol. A recrystallized product melts at about 221° C.-223° C.
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